Cas no 863431-96-3 (4-(5-Methyl-4H-[1,2,4]triazol-3-yl)-1H-pyrazol-3-ylamine)

• Product Name: 4-(5-Methyl-4H-[1,2,4]triazol-3-yl)-1H-pyrazol-3-ylamine
• CAS No: 863431-96-3
• MF: C₆H₈N₆
• MW: 164.167919158936
• CID: 3103101
• PubChem ID: 5200223
• Update Time: 2025-05-19

4-(5-Methyl-4H-[1,2,4]triazol-3-yl)-1H-pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Methyl-4H-[1,2,4]triazol-3-yl)-1H-pyrazol-3-ylamine
• 1H-Pyrazol-3-amine, 4-(5-methyl-4H-1,2,4-triazol-3-yl)-
• SCHEMBL4504617
• 4-(5-methyl-4H-1,2,4-triazol-3-yl)-1H-pyrazol-3-amine
• 4-(3-Methyl-1H-1,2,4-triazol-5-yl)-1H-pyrazol-3-amine
• CS-0322239
• BKEIWYMHCYOIRJ-UHFFFAOYSA-N
• STK785159
• 4-(5-methyl-1H-1,2,4-triazol-3-yl)-1H-pyrazol-5-amine
• AKOS010529636
• AKOS005620477
• 863431-96-3

• Inchi： 1S/C6H8N6/c1-3-9-6(12-10-3)4-2-8-11-5(4)7/h2H,1H3,(H3,7,8,11)(H,9,10,12)
• InChI Key： BKEIWYMHCYOIRJ-UHFFFAOYSA-N
• SMILES： N1C(=C(C=N1)C1=NNC(C)=N1)N

Computed Properties

• Exact Mass: 164.08104428Da
• Monoisotopic Mass: 164.08104428Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-(5-Methyl-4H-[1,2,4]triazol-3-yl)-1H-pyrazol-3-ylamine

Research Briefing on 4-(5-Methyl-4H-[1,2,4]triazol-3-yl)-1H-pyrazol-3-ylamine (CAS: 863431-96-3): Recent Advances and Applications

The compound 4-(5-Methyl-4H-[1,2,4]triazol-3-yl)-1H-pyrazol-3-ylamine (CAS: 863431-96-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic compound, featuring both triazole and pyrazole moieties, exhibits promising biological activities, particularly in the context of kinase inhibition and anti-inflammatory effects. Recent studies have explored its role as a scaffold for drug development, with a focus on optimizing its pharmacokinetic properties and target specificity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a selective inhibitor of JAK3 kinase, a key player in immune regulation. The research team employed structure-activity relationship (SAR) analysis to modify the core structure, leading to derivatives with improved potency (IC50 values in the nanomolar range) and reduced off-target effects. Molecular docking studies revealed that the triazole-pyrazole core interacts with the ATP-binding site of JAK3, while the amino group forms critical hydrogen bonds with the hinge region of the kinase.

In parallel research, the compound's anti-inflammatory properties were evaluated in murine models of rheumatoid arthritis. Results demonstrated significant reduction in pro-inflammatory cytokine levels (IL-6 and TNF-α) and attenuation of joint inflammation at doses of 10-25 mg/kg. Notably, the compound showed superior safety profiles compared to existing JAK inhibitors, with no observed hematological toxicity in chronic dosing studies. These findings position 863431-96-3 as a promising lead compound for next-generation immunomodulatory therapies.

Recent synthetic chemistry advancements have addressed previous challenges in the large-scale production of 4-(5-Methyl-4H-[1,2,4]triazol-3-yl)-1H-pyrazol-3-ylamine. A novel continuous flow synthesis method published in Organic Process Research & Development (2024) achieved an 82% overall yield with significantly reduced reaction times (4 hours vs. traditional 24-hour batch processes). This technological breakthrough enhances the compound's viability for industrial-scale pharmaceutical applications.

Emerging research directions include exploration of the compound's potential in oncology. Preliminary in vitro studies suggest synergistic effects when combined with PD-1/PD-L1 checkpoint inhibitors, possibly through modulation of tumor microenvironment immune cells. However, these findings require further validation in more complex biological systems. The compound's unique chemical properties continue to inspire new applications across multiple therapeutic areas, making it a molecule of considerable interest in contemporary drug discovery efforts.